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Compound of Interest

Compound Name: Tinopal

Cat. No.: B13132519 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The term "Tinopal" refers to a range of fluorescent whitening agents, also known as optical

brighteners, which are utilized across various industries to enhance the whiteness of products.

This guide provides a detailed overview of the chemical composition of several key Tinopal
variants, presenting their distinct chemical structures and properties.

Core Chemical Identities of Tinopal Variants
The trade name Tinopal encompasses a variety of complex organic molecules. Below is a

summary of the chemical identities of some of the most common types.
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Trade Name Chemical Name CAS Number
Molecular

Formula

Molar Mass (

g/mol )

Tinopal CBS-X

Disodium 2,2'-

([1,1'-

biphenyl]-4,4'-

diyldivinylene)bis

(benzenesulfonat

e)[1]

27344-41-8[1][2]

[3][4][5][6][7]

C₂₈H₂₀Na₂O₆S₂[

1][3][5][7]
562.56[1]

Tinopal RBS 200

4-(2H-

Naphtho[1,2-

d]triazol-2-yl)-2-

stilbenesulfonic

Acid Sodium

Salt[8]

6416-68-8[8]
C₂₄H₁₆N₃NaO₃S[

8]
449.46[8]

Tinopal OB

2,5-

Thiophenediylbis

(5-tert-butyl-1,3-

benzoxazole)[9]

[10][11]

7128-64-5[9][11] C₂₆H₂₆N₂O₂S[11] 430.56[9]

Tinopal

(unspecified)

5-[(4-anilino-6-

morpholin-4-yl-

1,3,5-triazin-2-

yl)amino]-2-

[(E)-2-[4-[(4-

anilino-6-

morpholin-4-yl-

1,3,5-triazin-2-

yl)amino]-2-

sulfophenyl]ethe

nyl]benzenesulfo

nic acid[12]

32466-46-9[12]
C₄₀H₄₀N₁₂O₈S₂[1

2][13]
881.0[12]

Tinopal 5BM disodium;5-[[4-

anilino-6-[2-

hydroxyethyl(met

hyl)amino]-1,3,5-

13863-31-5[14] C₃₈H₃₈N₁₂Na₂O₈

S₂[14]

900.9[14]
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triazin-2-

yl]amino]-2-

[(E)-2-[4-[[4-

anilino-6-[2-

hydroxyethyl(met

hyl)amino]-1,3,5-

triazin-2-

yl]amino]-2-

sulfonatophenyl]

ethenyl]benzene

sulfonate[14]

Tinopal MSP

Fluorescent

Brightener

353[15]

55585-28-9[15]
C₁₈H₁₃N₄NaO₇S[

15]
Not specified

Chemical Structures and Logical Relationships
The chemical structures of these compounds are diverse, which accounts for their varied

applications and properties. The following diagrams illustrate the core structures of the

aforementioned Tinopal variants.
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Tinopal CBS-X

C₂₈H₂₀Na₂O₆S₂ Stilbene Derivative
core

Benzenesulfonate Groups
substituted with

Disodium Salt
forms

Click to download full resolution via product page

Caption: Logical relationship of components in Tinopal CBS-X.
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Tinopal RBS 200

C₂₄H₁₆N₃NaO₃S Naphthotriazolylstilbene
is a

Sulfonic Acid Sodium Salt
as a

Click to download full resolution via product page

Caption: Core structure of Tinopal RBS 200.
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Tinopal OB

C₂₆H₂₆N₂O₂S Thiophenediylbis
contains

tert-butyl-benzoxazole
linked to

Click to download full resolution via product page

Caption: Structural components of Tinopal OB.

Experimental Protocols
Detailed experimental protocols for the analysis of Tinopal compounds are often proprietary to

the manufacturers. However, general analytical techniques can be employed for their

characterization.

High-Performance Liquid Chromatography (HPLC) for Purity and Quantification

A common method for analyzing optical brighteners is reverse-phase HPLC with fluorescence

detection.

Mobile Phase: A gradient of acetonitrile and water (or a suitable buffer like ammonium

acetate).
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Stationary Phase: C18 column.

Detection: Fluorescence detector with excitation and emission wavelengths specific to the

Tinopal variant being analyzed. For example, for Tinopal CBS-X, the absorption maximum

is around 349 nm, and the emission maximum is at 435 nm[1].

Sample Preparation: Samples are dissolved in a suitable solvent, such as a mixture of water

and methanol, and filtered before injection.

Quantification: A calibration curve is generated using certified reference standards of the

specific Tinopal compound.

Mass Spectrometry (MS) for Structural Elucidation

Mass spectrometry, often coupled with liquid chromatography (LC-MS), is used to confirm the

molecular weight and elucidate the structure of Tinopal compounds and their potential

degradation products.

Ionization Source: Electrospray ionization (ESI) is commonly used for these types of polar

molecules.

Mass Analyzer: Time-of-flight (TOF) or quadrupole mass analyzers can be used.

Fragmentation Analysis: Tandem mass spectrometry (MS/MS) can provide detailed structural

information by fragmenting the parent ion and analyzing the resulting daughter ions.

UV-Visible Spectroscopy for Absorption Characteristics

UV-Vis spectroscopy is a fundamental technique to determine the absorption spectrum of a

Tinopal compound, which is crucial for its function as an optical brightener.

Solvent: The choice of solvent can influence the absorption spectrum. Water or methanol are

common choices.

Procedure: A solution of the Tinopal compound is prepared at a known concentration, and

its absorbance is measured across the UV and visible range (typically 200-800 nm). The

wavelength of maximum absorption (λmax) is a key parameter.
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This technical guide provides a foundational understanding of the chemical composition of

various Tinopal optical brighteners. For in-depth research and development, it is

recommended to consult specific technical data sheets and safety data sheets provided by the

manufacturer for the particular Tinopal product of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13132519#what-is-the-chemical-composition-of-
tinopal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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